Ethyl ({4-Oxo-3-[3-(Pyrrolidin-1-Yl)propyl]-3,4-Dihydro[1]benzothieno[3,2-D]pyrimidin-2-Yl}sulfanyl)acetate

• IUPAC Name: ethyl 2-[[4-oxo-3-(3-pyrrolidin-1-ylpropyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H25N3O3S2/c1-2-27-17(25)14-28-21-22-18-15-8-3-4-9-16(15)29-19(18)20(26)24(21)13-7-12-23-10-5-6-11-23/h3-4,8-9H,2,5-7,10-14H2,1H3
• InChI Key: SKDRHRAYBYQVNU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C(=O)N1CCCN3CCCC3)SC4=CC=CC=C42
• Molecular Formula: C21H25N3O3S2
• Molecular Weight: 431.6 g/mol

Description

This compound is a sulfur-containing organic compound. It has a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common structure in many biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a cyclization reaction. The sulfur-containing part of the molecule could potentially be introduced through a thiol-ene reaction.

Molecular Structure Analysis

The pyrrolidine ring is a saturated five-membered ring, which means it has sp3 hybridized carbons and is capable of free rotation. This can lead to different conformations of the molecule.

Chemical Reactions Analysis

As an organic compound containing a sulfur atom and a pyrrolidine ring, this molecule could potentially undergo a variety of chemical reactions. The sulfur atom might be reactive towards electrophiles, and the pyrrolidine ring could potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. As a sulfur-containing compound, it might have a characteristic odor. The presence of the pyrrolidine ring could influence its solubility and reactivity.

Scientific Research Applications

Pyrrolidine is a five-membered ring used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

In drug discovery, replacing a non-stereochemical with a stereochemical group was beneficial for the activity of a new series of cis-3,4-diphenylpyrrolidine derivatives as inverse agonists of the retinoic acid-related orphan receptor γ (RORγt)—a splice variant of the nuclear hormone receptor subfamily RORγ involved in autoimmune diseases.

• Selective Androgen Receptor Modulators (SARMs) : Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as SARMs by optimizing the structure of previously reported 1-(4-cyano-1-naphthyl)-2,3-disubstituted pyrrolidine derivatives.

• Retinoic Acid-Related Orphan Receptor γ (RORγt) Inverse Agonists : The design of new molecules started by studying the binding conformation of bicyclic sulfonamide 15, which showed excellent potency towards RORγt but suffered from undesirable activity against pregnane X receptor (PXR), which upregulates proteins involved in the detoxification and clearance of foreign toxic substances from the body.

• Selective Androgen Receptor Modulators (SARMs) : Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as SARMs by optimizing the structure of previously reported 1-(4-cyano-1-naphthyl)-2,3-disubstituted pyrrolidine derivatives.

• Retinoic Acid-Related Orphan Receptor γ (RORγt) Inverse Agonists : The design of new molecules started by studying the binding conformation of bicyclic sulfonamide 15, which showed excellent potency towards RORγt but suffered from undesirable activity against pregnane X receptor (PXR, EC 50 =\u2009144 nM, Ymax =\u2009100%), which upregulates proteins involved in the detoxification and clearance of foreign toxic substances from the body.